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This in-depth technical guide provides critical health and safety information for the handling of
phenyl acrylate (CAS No. 937-41-7). The following sections detail the physical and chemical
properties, hazard classifications, personal protective equipment (PPE) recommendations, first
aid measures, and proper storage and disposal procedures. Adherence to these guidelines is
crucial for minimizing risks and ensuring a safe laboratory environment.

Chemical and Physical Properties

Phenyl acrylate is a colorless liquid utilized in the synthesis of advanced polymers, coatings,
and adhesives due to its ability to enhance UV absorption, rigidity, and thermal stability.[1][2][3]
A summary of its key physical and chemical properties is provided in the table below.
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Property Value Reference
Molecular Formula C9H802 [415]
Molecular Weight 148.16 g/mol [41[5]
Appearance Colorless Liquid [4161[7]
Boiling Point 89-90°C/192.2-194 °F [4]

Specific Gravity 1.076 g/cm3 [4]

Flash Point 88 °C

Solubility Insoluble in water [8]

Stability Stable under normal conditions  [4]

Hazard Identification and Classification

Phenyl acrylate is classified as a hazardous chemical and requires careful handling.[4] The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

following classifications:

Hazard Class Category Hazard Statement Reference
Skin H315: Causes skin
: - 2 o [51[€]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
- 2A N [51€]
Damage/Eye Irritation eye irritation
Specific Target Organ )
o ) 3 (Respiratory tract H335: May cause
Toxicity (Single o ) o [5][9]
irritation) respiratory irritation
Exposure)
Hazardous to the H411: Toxic to aquatic
Aquatic Environment, 2 life with long lasting [5]
Long-Term Hazard effects
Signal Word: Warning[4][5]
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Hazard Pictograms:

o ralt text

(Irritant)[5]

o salt text

(Environmental Hazard)[5]

Personal Protective Equipment (PPE) and
Engineering Controls

To minimize exposure, appropriate personal protective equipment must be worn, and
engineering controls should be in place.

Control Recommendation Reference

Work in a well-ventilated area.
Use a properly operating
) ) chemical fume hood. Ensure
Engineering Controls _ [41[9]
eyewash stations and safety
showers are close to the

workstation.

) Wear chemical safety goggles
Eye/Face Protection ) [9][10]
and a face shield.

Wear chemical-resistant
) ] gloves (e.g., nitrile rubber) and
Skin Protection ] ) [4][10]
protective clothing to prevent

skin contact.

If ventilation is inadequate, use
) ) a NIOSH/MSHA approved
Respiratory Protection ] ] ] [4]
respirator with an organic

vapor cartridge.

Safe Handling and Storage
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Proper handling and storage procedures are essential to prevent accidents and maintain the
chemical's stability.

Handling:

¢ Avoid contact with skin, eyes, and clothing.[4]

e Do not breathe vapors or mists.[9]

e Wash hands thoroughly after handling.[4]

» Keep away from heat, sparks, and open flames.

e The inhibitor (MEHQ) requires the presence of oxygen to be effective; do not handle under
an inert atmosphere.[11]

Storage:

Store in a cool, dry, and well-ventilated place.[4]

Keep the container tightly closed.[4]

Store at 4°C for long-term storage.[8][10]

Incompatible with strong oxidizing agents.[4][8]

First Aid Measures

In the event of exposure, immediate medical attention is necessary. The following first aid
procedures should be followed:
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Exposure Route First Aid Measures Reference

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [41[12]
artificial respiration. Seek

immediate medical attention.

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact ) ) [41[12]
contaminated clothing and
shoes. Get medical attention if

irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.

Eye Contact ] [4]
Remove contact lenses if
present and easy to do.
Continue rinsing. Get

immediate medical attention.

Do not induce vomiting. Clean
mouth with water and drink
) plenty of water afterwards.
Ingestion ) ) [4][12]
Never give anything by mouth
to an unconscious person. Get

immediate medical attention.

Accidental Release Measures

In case of a spill, follow these procedures to mitigate the hazard:

o Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[4]
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e Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways as it
is toxic to aquatic life.[4][6]

e Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, diatomite, acid
binders, universal binders, sawdust) and place it in a suitable, closed container for disposal.

[9]

Disposal Considerations

Phenyl acrylate and its containers must be disposed of as hazardous waste.[4] Follow all
federal, state, and local regulations for hazardous waste disposal. Do not dispose of it in
household garbage or allow it to reach the sewage system.[9]

Experimental Protocols

Detailed experimental protocols for specific applications of phenyl acrylate are not publicly
available and should be developed by researchers based on the specific needs of their
experiments, always adhering to the safety precautions outlined in this guide and standard
laboratory safety practices.

General Decontamination Protocol:

e Personnel Decontamination:
o Follow the first aid measures for skin contact immediately.
o Remove all contaminated clothing.

e Surface Decontamination:

o

Absorb any spills with inert material.

(¢]

Clean the affected surface with soap and water.

[¢]

Wipe the area with a suitable solvent (e.g., ethanol) if necessary, ensuring proper
ventilation.

[¢]

Dispose of all contaminated materials as hazardous waste.
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Workplace Exposure Monitoring:

Regular monitoring of the workplace air quality is recommended to ensure that exposure levels
remain below established limits. While specific occupational exposure limits for phenyl
acrylate are not widely established, principles of good industrial hygiene should be followed to
minimize exposure.[4]

Logical Relationships of Hazards and Control
Measures

The following diagram illustrates the relationship between the hazards associated with phenyl
acrylate and the necessary control measures to mitigate these risks.

Control Measures

Engineering Controls
- Fume Hood
- Ventilation
- Eyewash/Shower

Mitigated b
Hazards of Phenyl Acrylate /
Personal Protective Equipment (PPE)

ea azard - Goggles/Face Shield

erio e atio - Protective Clothing
Respirato zlife Mitigated by - Respirator

Environmental Hazards Administrative Controls
- Toxic to Aquatic Life Managed by - Safe Work Practices

Physical Hazards
- Combustible Liquid

- Training
Managed by - Storage & Disposal
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Click to download full resolution via product page

Caption: Hazard and Control Measure Relationships for Phenyl Acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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